Cas no 1804847-13-9 (2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride)

• Product Name: 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride
• CAS No: 1804847-13-9
• MF: C₉H₇BrClNO₂S
• MW: 308.579379320145
• CID: 5003018
• Update Time: 2025-06-09

2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7BrClNO2S/c1-6-2-9(15(11,13)14)7(4-10)3-8(6)5-12/h2-3H,4H2,1H3
• InChI Key： RFKUSJZNFKLCDU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C)=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride

Introduction to 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1804847-13-9)

2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804847-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate, particularly in the synthesis of biologically active molecules. Its unique structural features, including a bromomethyl group, a cyano substituent, and a methylbenzenesulfonyl chloride moiety, make it a valuable building block for further chemical modifications and functionalization.

The bromomethyl group in the molecule introduces reactivity that allows for nucleophilic substitution reactions, enabling the formation of carbon-carbon bonds with various nucleophiles. This property is particularly useful in constructing complex molecular architectures, such as heterocyclic compounds and peptidomimetics. The cyano substituent contributes to the electronic properties of the molecule, influencing its reactivity and stability in different chemical environments. Additionally, the methylbenzenesulfonyl chloride part provides a site for further functionalization through sulfonylation reactions, which are widely employed in medicinal chemistry to enhance binding affinity and metabolic stability.

In recent years, the demand for high-quality intermediates like 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride has increased due to their role in developing novel therapeutic agents. For instance, researchers have utilized this compound in the synthesis of small-molecule inhibitors targeting various disease pathways. One notable area of research involves its application in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromomethyl group facilitates the introduction of pharmacophoric elements necessary for binding to protein targets, while the cyano and sulfonyl groups enhance solubility and bioavailability.

Moreover, advancements in synthetic methodologies have expanded the utility of 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this intermediate. For example, palladium-catalyzed coupling reactions with aryl halides or boronic acids have been employed to construct biaryl structures, which are prevalent in many pharmacologically active compounds. These methods not only improve yield but also reduce unwanted byproducts, making them attractive for industrial applications.

The cyano group in the molecule also plays a critical role in modulating its reactivity. It can participate in various transformations, including reduction to form amides or conversion to carboxylic acids under specific conditions. This flexibility allows chemists to tailor the compound’s properties for different synthetic needs. Additionally, the presence of both electron-withdrawing and electron-donating groups around the aromatic ring enhances its interaction with other functional moieties, making it an excellent candidate for library synthesis efforts aimed at discovering new drug candidates.

In drug discovery pipelines, intermediates like 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride are often used in fragment-based drug design (FBDD). FBDD relies on identifying small molecular fragments that bind to biological targets with high affinity before being optimized into lead compounds. The structural features of this compound make it an ideal candidate for generating fragments with specific interactions. For instance, the bromomethyl group can be used to attach diverse pharmacophores via click chemistry or other ligation strategies, while the sulfonyl chloride moiety allows for further derivatization into amides or sulfonamides.

Recent studies have also explored the use of 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride in developing materials with specialized properties. Beyond pharmaceutical applications, this compound has been investigated for its potential use in organic electronics and catalysis. The ability to modify its structure through various chemical reactions makes it a valuable precursor for synthesizing polymers with tailored electronic properties or for creating novel catalysts that facilitate important industrial processes.

The synthesis of 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride itself is a testament to the progress in synthetic organic chemistry. Traditional methods often involved multi-step processes with moderate yields and harsh reaction conditions. However, recent innovations have led to more streamlined synthetic routes that improve efficiency and sustainability. For example, one such method involves a one-pot reaction sequence that sequentially introduces the bromomethyl group followed by sulfonylation and cyanation steps under mild conditions. This approach not only simplifies the synthesis but also reduces waste generation.

The versatility of 2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride is further highlighted by its application in peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacokinetic properties. The bromomethyl group allows for easy attachment of amino acid derivatives or other biomolecules via amide bond formation. This capability is particularly valuable in designing peptidase inhibitors or receptor ligands that require precise spatial arrangement of functional groups.

In conclusion,2-Bromomethyl-4-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1804847-13-9) is a multifaceted intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable in modern synthetic chemistry workflows. As research continues to uncover new methodologies and applications,this compound will undoubtedly remain a cornerstone in the development of innovative solutions across multiple scientific disciplines.